1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-imidazol-1-ylpyrimidin-4-yl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H20N8OS/c30-20(27-21-26-17(12-31-21)16-2-1-5-22-11-16)15-3-7-28(8-4-15)18-10-19(25-13-24-18)29-9-6-23-14-29/h1-2,5-6,9-15H,3-4,7-8H2,(H,26,27,30)
• InChI Key: LMYYJNRFPKEIOE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC(=CS2)C3=CN=CC=C3)C4=NC=NC(=C4)N5C=CN=C5
• Molecular Formula: C21H20N8OS
• Molecular Weight: 432.5 g/mol

Description

1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H20N8OS and its molecular weight is 432.51. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytoprotective and Antiulcer Activity

Compounds similar to the chemical structure of interest, specifically bis(1H-pyrazol-1-yl)- and bis(1H-imidazol-1-yl)pyrimidines, have been synthesized and evaluated for cytoprotective effects. Among these, certain derivatives have shown potent inhibitory effects on HCI.ethanol-, ethanol-, and water immersion stress-induced gastric lesions in rats, indicating potential cytoprotective and antiulcer activities. Such compounds are considered promising for the treatment of gastric mucosal ulcers (Ikeda et al., 1997).

Serotonin Receptor Antagonism and Potential Therapeutic Applications

Another research direction involves the synthesis and study of conformationally restricted fused imidazole derivatives. These compounds have been evaluated as 5-hydroxytryptamine (5-HT3) receptor antagonists, potentially useful for the treatment of conditions like irritable bowel syndrome (IBS) as well as nausea and vomiting associated with cancer chemotherapy. The structure-activity relationship (SAR) studies of these compounds suggest their therapeutic potential and the importance of specific structural features in binding to the receptor (Ohta et al., 1996).

Antiprotozoal Activity

Compounds structurally related to the chemical of interest have been explored for their antiparasitic activity. Specifically, quaternary 2-phenylimidazo[1,2-a]pyridinum salts and their derivatives have shown significant activity against the blood state Trypanosoma rhodesiense in mice, indicating their potential as antiprotozoal drugs. The research highlights the possibilities for structural variation while maintaining a high level of biological activity, providing insights into the relationship between structural changes and antiprotozoal activity (Sundberg et al., 1990).